Cas no 89364-20-5 (2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)-)

2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)- structure
89364-20-5 structure
Product Name:2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)-
CAS No:89364-20-5
MF:C5H9N5O
MW:155.157859563828
CID:711626
PubChem ID:45122060
Update Time:2025-04-19

2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4,5-diamino-6-(methylamino)-
    • 89364-20-5
    • 4,5-diamino-6-methylamino-1H-pyrimidin-2-one
    • 5,6-Diamino-4-(methylamino)pyrimidin-2(1H)-one
    • 4,5-diamino-6-(methylamino)-2(1H)-pyrimidinone
    • SCHEMBL12682825
    • AB-323/25048420
    • Inchi: 1S/C5H9N5O/c1-8-4-2(6)3(7)9-5(11)10-4/h6H2,1H3,(H4,7,8,9,10,11)
    • InChI Key: FPPWQJXBMJWEOE-UHFFFAOYSA-N
    • SMILES: O=C1N=C(C(=C(N)N1)N)NC

Computed Properties

  • Exact Mass: 155.08070993g/mol
  • Monoisotopic Mass: 155.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 106Ų
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